Cas no 1444701-14-7 (N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide)

• Product Name: N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide
• CAS No: 1444701-14-7
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6325915
• PubChem ID: 75390704
• Update Time: 2025-10-28

N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 1444701-14-7
• N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide
• AKOS033398425
• EN300-26686802
• Z1524889775

• Inchi： 1S/C16H19N3O4/c1-11-4-3-7-16(9-11,10-17)18-15(20)13-8-12(23-2)5-6-14(13)19(21)22/h5-6,8,11H,3-4,7,9H2,1-2H3,(H,18,20)
• InChI Key： IHGAYHNVEJGUMW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1[N+](=O)[O-])OC)NC1(C#N)CCCC(C)C1

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide

N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide: A Comprehensive Overview

The compound CAS No. 1444701-14-7, known as N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide, is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications and intriguing chemical properties. Recent studies have highlighted its role in drug design and as a precursor for advanced materials.

The molecular structure of N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide consists of a benzamide core with substituents that include a cyano group, a methyl group, and a nitro group. These functional groups contribute to the compound's reactivity and stability. The cyano group (-CN) is known for its electron-withdrawing properties, which can influence the electronic characteristics of the molecule. Similarly, the methoxy (-OCH3) and nitro (-NO2) groups play significant roles in modulating the compound's reactivity and solubility.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic substitution reactions and coupling reactions. The use of catalytic systems has been particularly effective in enhancing reaction efficiency and yield. These advancements have made it possible to produce the compound on a larger scale for further studies.

In terms of applications, N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide has shown promise in drug development. Its unique structure allows it to interact with specific biological targets, making it a candidate for therapeutic agents in areas such as cancer treatment and neurodegenerative diseases. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with these conditions, suggesting potential clinical applications.

Beyond pharmacology, this compound has also been investigated for its role in materials science. Its structural properties make it suitable for use in the development of advanced polymers and coatings. Researchers have explored its ability to form stable bonds with other molecules, leading to the creation of materials with enhanced mechanical and thermal properties.

Recent studies have also delved into the environmental impact of CAS No. 1444701-14-7. Understanding its biodegradability and toxicity is crucial for ensuring its safe use in various applications. Preliminary findings suggest that the compound exhibits moderate biodegradability under specific conditions, but further research is needed to fully assess its environmental footprint.

In conclusion, N-(1-cyano-3-methylcyclohexyl)-5-methoxy-2-nitrobenzamide is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an interesting subject for ongoing research in organic chemistry, pharmacology, and materials science. As new studies emerge, this compound continues to demonstrate its value as a valuable tool in advancing scientific knowledge and technological innovation.